3-(2-Fluorophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(2-fluorophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H8F4O2/c15-12-4-2-1-3-11(12)8-5-9(13(19)20)7-10(6-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: VQXCUZRWFKAWEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F
• Molecular Formula: C14H8F4O2
• DSSTOX Substance ID: DTXSID40688740
• Molecular Weight: 284.20 g/mol
• CAS RN: 1261969-22-5

Description

3-(2-Fluorophenyl)-5-trifluoromethylbenzoic acid, or 2-F-5-TBA, is an organic compound with a wide range of applications in both scientific research and industrial synthesis. It is a colorless crystalline solid that is soluble in organic solvents, such as methanol and ethanol. 2-F-5-TBA has a melting point of 125-126 °C and a boiling point of 264-265 °C. It is commercially available as a 95% pure reagent and can be used in various laboratory experiments.

Scientific Research Applications

2-F-5-TBA is widely used in scientific research, particularly in the fields of organic chemistry and biochemistry. It is a useful reagent for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and dyes. It is also used to study the structure and function of proteins, enzymes, and other biological molecules.

Mechanism of Action

2-F-5-TBA acts as an acid catalyst in many reactions, allowing for the formation of new chemical bonds. It can also act as a nucleophile, allowing for the formation of carbon-carbon bonds. In addition, 2-F-5-TBA has been shown to inhibit the activity of some enzymes, such as those involved in the biosynthesis of fatty acids and cholesterol.
Biochemical and Physiological Effects
2-F-5-TBA has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory and anti-cancer properties in animal models.

Advantages and Limitations for Lab Experiments

2-F-5-TBA is a useful reagent for laboratory experiments due to its low cost and ease of synthesis. It is also highly soluble in organic solvents, making it easy to work with. However, it is important to note that 2-F-5-TBA is a toxic compound and should be handled with care.

Future Directions

The potential applications of 2-F-5-TBA are vast and still largely unexplored. Future research may focus on exploring its potential as a drug or pesticide, as well as its potential to inhibit the activity of other enzymes. Additionally, further studies may be conducted to explore its potential as an industrial catalyst. Finally, research may be conducted to further understand its biochemical and physiological effects, particularly in relation to cancer and inflammation.

Synthesis Methods

2-F-5-TBA can be synthesized by a variety of methods. The most common method involves the reaction of 2-fluorophenol and trifluoromethylbenzoyl chloride in the presence of a base, such as sodium carbonate. This reaction produces a white solid that can be purified by recrystallization.